Lipophilicity vs. Des-Isopropyl Analog
The target compound exhibits a computed logP of 0.83, compared to an XLogP3 of −0.4 for the commonly used building block 4-amino-1-methylpyrazole (CAS 69843-13-6), a difference of 1.23 log units . The N1-isopropyl analog 4-amino-1-isopropyl-1H-pyrazol-5-ol (CAS 198885-82-4) shows an intermediate XLogP3 of 0.2 [1]. This difference shifts the target compound from the hydrophilic domain into a moderately lipophilic range, altering predicted octanol–water partitioning by approximately one order of magnitude relative to the des-isopropyl comparator .
| Evidence Dimension | Lipophilicity (logP / XLogP3) |
|---|---|
| Target Compound Data | logP = 0.83 (computed) |
| Comparator Or Baseline | 4-Amino-1-methylpyrazole: XLogP3 = −0.40; 4-Amino-1-isopropyl-1H-pyrazol-5-ol: XLogP3 = 0.20 |
| Quantified Difference | ΔlogP = +1.23 vs. 4-amino-1-methylpyrazole; +0.63 vs. N1-isopropyl analog |
| Conditions | Computed logP (ChemScene) and XLogP3 (PubChem/Angene); standard in silico prediction algorithms |
Why This Matters
A >1.2 log unit increase in lipophilicity directly affects liquid–liquid extraction efficiency, chromatographic retention (log k'), and predicted membrane permeability, making the target compound unsuitable as a 1:1 substitute in workflows optimized for 4-amino-1-methylpyrazole.
- [1] PubChem. 4-Amino-1-isopropyl-1H-pyrazol-5-ol – Compound Summary CID 45116733. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-isopropyl-1H-pyrazol-5-ol (accessed 2026-04-28). View Source
